Cas no 744266-99-7 (Methyl 3-(Methyl(pentyl)amino)propanoate)

• Product Name: Methyl 3-(Methyl(pentyl)amino)propanoate
• CAS No: 744266-99-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD11633497
• CID: 1771103
• PubChem ID: 16726422
• Update Time: 2025-11-02

Methyl 3-(Methyl(pentyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-pentyl-beta-alanine methyl ester
• b-Alanine, N-methyl-N-pentyl-, methyl ester
• methyl 3-(N-methyl-N-pentylamino)propanoate
• Methyl 3-(methyl(pentyl)amino)propanoate
• 744266-99-7
• DB-360734
• BCP18827
• methyl 3-[methyl(pentyl)amino]propanoate
• SCHEMBL1120139
• DTXSID801274858
• N-Methyl-N-pentyl-I(2)-alanine methyl ester
• Ibandronate Sodium in-House Impurity, N-Methyl-N-pentyl-beta-alanine Methyl Ester;
• G65200
• ZWKFEVVFVAGPDE-UHFFFAOYSA-N
• Methyl 3-(N-Methylpentylamino)propionate
• Methyl 3-(Methyl(pentyl)amino)propanoate

• MDL： MFCD11633497
• Inchi： 1S/C10H21NO2/c1-4-5-6-8-11(2)9-7-10(12)13-3/h4-9H2,1-3H3
• InChI Key： ZWKFEVVFVAGPDE-UHFFFAOYSA-N
• SMILES： O(C)C(CCN(C)CCCCC)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.916
• Boiling Point: 236℃
• Flash Point: 77℃

Additional information on Methyl 3-(Methyl(pentyl)amino)propanoate

Methyl 3-(Methyl(pentyl)amino)propanoate (CAS No. 744266-99-7): A Versatile Ester Compound for Modern Applications

Methyl 3-(Methyl(pentyl)amino)propanoate (CAS No. 744266-99-7) is a specialized ester compound with a unique molecular structure that combines both amino and ester functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. The growing interest in sustainable chemical synthesis and green chemistry has further highlighted the importance of such versatile intermediates.

The chemical structure of Methyl 3-(Methyl(pentyl)amino)propanoate features a methyl ester group linked to a propanoate backbone, which is further modified with a methyl(pentyl)amino substituent. This unique arrangement provides the compound with both lipophilic and hydrophilic properties, making it an interesting candidate for various formulation applications. Researchers are particularly interested in how this dual-character compound can be utilized in drug delivery systems and biodegradable materials.

In the pharmaceutical sector, Methyl 3-(Methyl(pentyl)amino)propanoate has shown promise as a building block for more complex molecules. Its structure allows for easy modification, which is crucial in medicinal chemistry where researchers constantly seek new drug candidates. The compound's potential in creating bioactive molecules aligns well with current trends in personalized medicine and targeted therapies. Many pharmaceutical companies are exploring its use in developing treatments for neurological disorders and metabolic diseases.

The agrochemical industry has also taken notice of 744266-99-7, particularly in the development of new crop protection agents. As the world focuses on sustainable agriculture and reducing environmental impact, compounds like Methyl 3-(Methyl(pentyl)amino)propanoate offer potential solutions. Its chemical properties may contribute to creating more biodegradable pesticides or plant growth regulators that are effective yet environmentally friendly.

From a synthetic chemistry perspective, Methyl 3-(Methyl(pentyl)amino)propanoate serves as an excellent example of how multifunctional compounds can streamline chemical processes. Its incorporation into one-pot synthesis strategies can potentially reduce waste and improve atom economy, key principles in green chemistry. This aligns with the chemical industry's push toward more sustainable manufacturing practices and reduced environmental footprint.

The commercial availability of CAS No. 744266-99-7 has increased in recent years to meet growing demand from research institutions and industrial laboratories. Suppliers typically offer this compound in high purity grades suitable for various applications. Proper storage conditions are essential to maintain its stability, typically requiring protection from moisture and extreme temperatures. The compound's shelf life and handling requirements are important considerations for potential users.

Analytical characterization of Methyl 3-(Methyl(pentyl)amino)propanoate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for research and industrial applications. The development of reliable analytical methods for this compound has facilitated its adoption in various fields.

Looking to the future, 744266-99-7 represents an interesting case study in how specialty chemicals can bridge multiple industries. Its potential applications in biomaterials, cosmetic ingredients, and advanced materials are currently being explored. As research continues, we may discover even more uses for this versatile compound, particularly in emerging fields like bio-based materials and renewable energy technologies.

The safety profile of Methyl 3-(Methyl(pentyl)amino)propanoate is an important consideration for potential users. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling this or any chemical substance. Material safety data sheets provide detailed information about appropriate personal protective equipment and handling procedures.

In conclusion, Methyl 3-(Methyl(pentyl)amino)propanoate (CAS No. 744266-99-7) represents a fascinating example of how specialized chemical intermediates can find applications across multiple industries. Its unique structural features and versatile chemistry make it valuable for pharmaceutical research, agrochemical development, and material science. As the chemical industry continues to evolve toward more sustainable practices and green chemistry principles, compounds like this will likely play an increasingly important role in scientific and industrial innovation.